Cas no 58458-14-3 (2-Amino-3-(trifluoromethyl)benzonitrile)

2-Amino-3-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

• 2-Amino-3-(trifluoromethyl)benzonitrile
• 2-Amino-3-trifluoromethylbenzonitrile
• AC-2319
• DTXSID10933370
• 2-amino-3-trifluoromethyl-benzonitrile
• A8273
• CS-0099431
• 2-cyano-6-trifluoromethylaniline
• J-507807
• MFCD04972665
• 2-amino-3-(trifluoromethyl)-benzonitrile
• Benzonitrile, 2-amino-3-(trifluoromethyl)-
• AM62037
• SCHEMBL3657863
• AKOS005256313
• FT-0647560
• EINECS 216-047-7
• 58458-14-3
• PS-8482
• CL8138
• DB-010923
• doi:10.14272/UHOSMRSMWHLHJO-UHFFFAOYSA-N.1
• DTXCID401362039
• 2-amino-3-(trifluoromethyl)benzonitrile
• 2-amino-3-trifluoromethylbenzonitrile
• +Expand

• MDL： MFCD04972665
• InChIKey： UHOSMRSMWHLHJO-UHFFFAOYSA-N
• Inchi： 1S/C8H5F3N2/c9-8(10,11)6-3-1-2-5(4-12)7(6)13/h1-3H,13H2
• SMILES： NC1C(C(F)(F)F)=CC=CC=1C#N

Computed Properties

• Exact Mass: 186.04000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 186.04048265g/mol
• Heavy Atom Count: 13
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• LogP: 2.74048
• PSA: 49.81000
• Refractive Index: 1.499
• Boiling Point: 263.9°Cat760mmHg
• Melting Point: 62-65 ºC
• Flash Point: 113.4°C
• Density: 1.37

2-Amino-3-(trifluoromethyl)benzonitrile Security Information

• Safety Term：S26-S36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3439
• Hazard Statement： Irritant
• Risk Phrases： 20/21/22-36/37/38

2-Amino-3-(trifluoromethyl)benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides